Cas no 72021-23-9 (Henryoside)
Henryoside structure
Product Name:Henryoside
CAS No:72021-23-9
MF:C26H32O15
MW:584.523289680481
CID:565289
PubChem ID:14311135
Update Time:2025-04-19
Henryoside Chemical and Physical Properties
Names and Identifiers
-
- Henryoside
- 2-(β-D-Glucopyranosyloxy)benzyl 2-(β-D-glucopyranosyloxy)-6-hydro xybenzoate
- [ "" ]
- BRD-K11955264-001-01-6
- MEGxp0_000474
- NCGC00180492-01
- 72021-23-9
- FS-8988
- 2-[[[2-(-D-Glucopyranosyloxy)-6-hydroxybenzoyl]oxy]methyl]phenyl -D-glucopyranoside
- ACon1_001452
- NCGC00180492-02![2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
- [2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 2-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
- CHEMBL3092707
- AKOS032962224
- (2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}PHENYL)METHYL 2-HYDROXY-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}BENZOATE
- DA-64101
-
- Inchi: 1S/C26H32O15/c27-8-15-18(30)20(32)22(34)25(40-15)38-13-6-2-1-4-11(13)10-37-24(36)17-12(29)5-3-7-14(17)39-26-23(35)21(33)19(31)16(9-28)41-26/h1-7,15-16,18-23,25-35H,8-10H2/t15-,16-,18-,19-,20+,21+,22-,23-,25-,26-/m1/s1
- InChI Key: BHHRYVYZZQIPGU-NXEOTYAVSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1=CC=CC=C1COC(C1=C(C=CC=C1O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)=O
Computed Properties
- Exact Mass: 584.17412031g/mol
- Monoisotopic Mass: 584.17412031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 41
- Rotatable Bond Count: 10
- Complexity: 833
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 245Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.6±0.1 g/cm3
- Boiling Point: 873.3±65.0 °C at 760 mmHg
- Flash Point: 289.5±27.8 °C
- PSA: 245.29000
- LogP: -2.89340
- Vapor Pressure: 0.0±0.3 mmHg at 25°C
Henryoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Henryoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4201-5 mg |
Henryoside |
72021-23-9 | 5mg |
¥3197.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4201-10 mg |
Henryoside |
72021-23-9 | 10mg |
¥4797.00 | 2022-02-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4201-1 mg |
Henryoside |
72021-23-9 | 1mg |
¥1567.00 | 2022-02-28 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H63620-5mg |
2-(β-D-Glucopyranosyloxy)benzyl 2-(β-D-glucopyranosyloxy)-6-hydro xybenzoate |
72021-23-9 | ,HPLC≥96.5% | 5mg |
¥5760.0 | 2023-09-07 | |
| TargetMol Chemicals | TN4201-1mg |
Henryoside |
72021-23-9 | 96.00% | 1mg |
¥ 1567 | 2024-07-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4201-5mg |
Henryoside |
72021-23-9 | 96.00% | 5mg |
¥ 3197 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4201-10mg |
Henryoside |
72021-23-9 | 96.00% | 10mg |
¥ 4797 | 2023-09-07 | |
| TargetMol Chemicals | TN4201-1 mg |
Henryoside |
72021-23-9 | 96.00% | 1mg |
¥ 1,567 | 2023-07-11 | |
| TargetMol Chemicals | TN4201-5 mg |
Henryoside |
72021-23-9 | 96.00% | 5mg |
¥ 3,197 | 2023-07-11 | |
| TargetMol Chemicals | TN4201-10 mg |
Henryoside |
72021-23-9 | 96.00% | 10mg |
¥ 4,797 | 2023-07-11 |
Henryoside Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
72021-23-9 (Henryoside) Related Products
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- 99-17-2(Populin)
- 108124-75-0(6-(beta-D-glucopyranosyloxy)-salicylic acid methyl ester)
- 85643-19-2(Curculigoside)
- 154-61-0(Benzoic acid,5-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester)
- 18463-25-7(Nigracin)
- 490-67-5(Gaultherin)
- 154-60-9(Benzoic acid,4-methoxy-2-[(6-O-b-D-xylopyranosyl-b-D-glucopyranosyl)oxy]-, methyl ester)
- 143601-09-6(Curculigoside B)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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